Cas no 31139-42-1 ([1,1'-Biphenyl]-4,4'-disulfonicacid, sodium salt (1:2))

[1,1'-Biphenyl]-4,4'-disulfonicacid, sodium salt (1:2) structure
31139-42-1 structure
Product Name:[1,1'-Biphenyl]-4,4'-disulfonicacid, sodium salt (1:2)
CAS No:31139-42-1
MF:C12H10NaO6S2
MW:337.323972225189
CID:316538
PubChem ID:3084525
Update Time:2025-04-19

[1,1'-Biphenyl]-4,4'-disulfonicacid, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4,4'-disulfonicacid, sodium salt (1:2)
    • 4,4'-BIPHENYLDISULFONICACID, DISODIUM SALT
    • sodium,4-(4-sulfophenyl)benzenesulfonic acid
    • 4,4'-biphenyldisulfonate sodium
    • Biphenyl-4,4'-bis(sulfonic acid sodium) salt
    • Disodium (1,1'-biphenyl)-4,4'-disulfate
    • disodium 4,4'-biphenyldisulfonate
    • sodium 4,4'-biphenyldisulfonate
    • sodium biphenyl-4,4-disulfonate
    • (1,1'-Biphenyl)-4,4'-disulfonic acid, disodium salt
    • NSC140116
    • sodium;4-(4-sulfophenyl)benzenesulfonic acid
    • NSC 140116
    • NSC-140116
    • 31139-42-1
    • (1,1'-Biphenyl)-4,4'-disulfonic acid, sodium salt (1:2)
    • Inchi: 1S/C12H10O6S2.Na/c13-19(14,15)11-5-1-9(2-6-11)10-3-7-12(8-4-10)20(16,17)18;/h1-8H,(H,13,14,15)(H,16,17,18);/q;+1
    • InChI Key: HGAPLVLNYHEDFN-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)C1C=CC(=CC=1)S(=O)(=O)O)(=O)(=O)O.[Na+]

Computed Properties

  • Exact Mass: 357.95584
  • Monoisotopic Mass: 313.991879
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 126

Experimental Properties

  • Density: 1.569
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 114.4

[1,1'-Biphenyl]-4,4'-disulfonicacid, sodium salt (1:2) Related Literature

  • 1. Variation in the coordination mode of arenedisulfonates to copper(II): synthesis and structural characterization of six copper(II) arenedisulfonate complexes
    Jiwen Cai,Cai-Hong Chen,Cheng-Zhu Liao,Jun-Hua Yao,Xiao-Peng Hu,Xiao-Ming Chen J. Chem. Soc. Dalton Trans. 2001 1137
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